Cas no 87498-87-1 (Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-)
87498-87-1 structure
Product Name:Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-
CAS No:87498-87-1
MF:C18H21N3O3
MW:327.377644300461
CID:655677
PubChem ID:13827808
Update Time:2025-04-19
Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)-
- 1,3,5-tris(2-isocyanatopropan-2-yl)benzene
- 87498-87-1
- DTXSID80550634
- SCHEMBL10501362
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- Inchi: 1S/C18H21N3O3/c1-16(2,19-10-22)13-7-14(17(3,4)20-11-23)9-15(8-13)18(5,6)21-12-24/h7-9H,1-6H3
- InChI Key: JYEFXLLEDLBLOB-UHFFFAOYSA-N
- SMILES: O=C=NC(C)(C)C1C=C(C=C(C=1)C(C)(C)N=C=O)C(C)(C)N=C=O
Computed Properties
- Exact Mass: 327.15829154g/mol
- Monoisotopic Mass: 327.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 507
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 88.3Ų
Benzene, 1,3,5-tris(1-isocyanato-1-methylethyl)- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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